Cas no 22028-85-9 (L-Proline, L-alanylglycyl-)
L-Proline, L-alanylglycyl- structure
Product Name:L-Proline, L-alanylglycyl-
CAS No:22028-85-9
MF:C10H17N3O4
MW:243.259682416916
CID:1405700
PubChem ID:51389804
Update Time:2025-04-20
L-Proline, L-alanylglycyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, L-alanylglycyl-
- (2S)-1-[2-[[(2S)-2-aminopropanoyl]amino]acetyl]pyrrolidine-2-carboxylic acid
- DTXSID50680114
- CHEBI:73349
- 22028-85-9
- CHEMBL2074641
- L-Ala-Gly-L-Pro
- L-alanylglycyl-L-proline
- Q27140453
- A-G-P
- Ala-Gly-Pro
- SCHEMBL14876501
-
- Inchi: 1S/C10H17N3O4/c1-6(11)9(15)12-5-8(14)13-4-2-3-7(13)10(16)17/h6-7H,2-5,11H2,1H3,(H,12,15)(H,16,17)/t6-,7-/m0/s1
- InChI Key: MQIGTEQXYCRLGK-BQBZGAKWSA-N
- SMILES: OC([C@@H]1CCCN1C(CNC([C@H](C)N)=O)=O)=O
Computed Properties
- Exact Mass: 243.12201
- Monoisotopic Mass: 243.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _3.4
- Topological Polar Surface Area: 113A^2
Experimental Properties
- PSA: 112.73
L-Proline, L-alanylglycyl- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
22028-85-9 (L-Proline, L-alanylglycyl-) Related Products
- 58725-39-6(N-Dodecanoyl-L-proline)
- 95153-31-4(Perindoprilat)
- 13485-59-1(L-Alanyl-L-proline)
- 86282-96-4(N-Tetradecanoyl-L-proline)
- 25988-63-0(Poly-L-lysine hydrobromide (MW 150000-300000))
- 127103-11-1(Ac-Ser-Asp-Lys-Pro-OH)
- 39537-23-0(L-Alanyl-L-Glutamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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